2-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-4-methoxy-1,3-benzothiazole

• IUPAC Name: [4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C19H26N4O4S2/c1-27-15-4-3-5-16-17(15)20-19(28-16)22-12-10-21(11-13-22)18(24)14-6-8-23(9-7-14)29(2,25)26/h3-5,14H,6-13H2,1-2H3
• InChI Key: SLCZRVXBMOVXAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C(=O)C4CCN(CC4)S(=O)(=O)C
• Molecular Formula: C19H26N4O4S2
• Molecular Weight: 438.6 g/mol
• CAS No.: 1021215-24-6

Description

2-[4-(1-Methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-4-methoxy-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a methoxy group at position 4 and a piperazine moiety at position 2. The piperazine is further functionalized with a 1-methanesulfonylpiperidine-4-carbonyl group, introducing both sulfonyl and carbonyl functionalities.

The methoxy group at position 4 likely contributes to electronic modulation of the benzothiazole ring, influencing solubility and reactivity.

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit anti-tubercular activity againstMycobacterium tuberculosis H37Ra and acetylcholinesterase inhibitory activities for the treatment of Alzheimer’s disease (AD).

Mode of Action

Based on the activities of similar compounds, it can be inferred that the compound may interact with its targets, leading to changes that result in its observed biological activities.

Biochemical Pathways

Given the reported activities of similar compounds, it can be inferred that the compound may affect pathways related to tuberculosis and alzheimer’s disease.

Result of Action

Based on the activities of similar compounds, it can be inferred that the compound may have significant activity againstMycobacterium tuberculosis H37Ra and acetylcholinesterase.

Biological Activity

The compound 2-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-4-methoxy-1,3-benzothiazole is a benzothiazole derivative that has garnered attention for its potential biological activities, particularly in the context of neurodegenerative diseases and cancer therapy. This article delves into its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Chemical Formula : C₁₈H₃₁N₅O₃S
• Molecular Weight : 377.55 g/mol
• CAS Number : 763111-47-3

The biological activity of this compound is primarily attributed to its interaction with specific protein targets involved in neurological and oncological pathways. The benzothiazole moiety is known to exhibit inhibitory effects on enzymes such as acetylcholinesterase (AChE), which is crucial for neurotransmission.

Neuroprotective Effects

Recent studies have demonstrated that derivatives of benzothiazole, including the compound , exhibit significant neuroprotective properties. For instance, a related study highlighted that benzothiazole-piperazine hybrids showed strong inhibition of AChE and amyloid-beta aggregation, which are critical factors in Alzheimer's disease pathology. Specifically, one hybrid compound achieved an IC₅₀ value of 2.31 μM against AChE, indicating potent activity .

Anti-Cancer Activity

The compound has also been evaluated for its anti-cancer properties. Research indicates that similar benzothiazole derivatives can induce apoptosis in cancer cells through the modulation of cell signaling pathways. The mechanism often involves the activation of caspases and the disruption of mitochondrial membrane potential, leading to cell death .

Study 1: Neuroprotective Activity

In a study focusing on Alzheimer's disease models, the compound was shown to improve cognitive function in mice subjected to scopolamine-induced memory deficits. The treatment resulted in enhanced spatial memory and reduced oxidative stress markers in neuronal cells .

Study 2: Anti-Cancer Evaluation

A series of experiments on various cancer cell lines revealed that the compound exhibited selective cytotoxicity against breast and lung cancer cells. The half-maximal inhibitory concentration (IC₅₀) values were significantly lower than those of standard chemotherapeutic agents, suggesting a promising therapeutic potential .

Data Table: Summary of Biological Activities

Activity	Target	IC₅₀ Value	Effect
Acetylcholinesterase	AChE	2.31 μM	Inhibition of neurotransmission
Cancer Cell Lines	Breast, Lung	Varies	Induction of apoptosis
Cognitive Function	Scopolamine-induced mice	Not specified	Improvement in memory

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural differences and similarities between the target compound and related benzothiazole derivatives:

Compound Name	Benzothiazole Substituents	Piperazine-Linked Group	Molecular Weight	Key Properties
2-[4-(1-Methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-4-methoxy-1,3-benzothiazole	4-OCH₃	1-Methanesulfonylpiperidine-4-carbonyl	~424 (estimated*)	Electron-donating OCH₃; polar sulfonyl group
4-Chloro-2-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-1,3-benzothiazole	4-Cl	1-Methanesulfonylpiperidine-4-carbonyl	443.0	Electron-withdrawing Cl; higher molecular weight
2-[4-(Furan-2-carbonyl)piperazin-1-yl]-6-methoxy-1,3-benzothiazole	6-OCH₃	Furan-2-carbonyl	343.4	Smaller substituent; furan enhances π-π interactions
4-Methyl-2-[4-(3-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole	4-CH₃	3-Phenoxybenzoyl	Not reported	Lipophilic phenoxy group; CH₃ may reduce solubility

*Estimated based on molecular formula substitution (Cl → OCH₃).

Electronic and Steric Effects

• Methoxy vs. This difference may influence binding to biological targets, such as kinases or GPCRs, where electronic complementarity is critical .
• Sulfonyl vs. Carbonyl Groups : The methanesulfonylpiperidine moiety introduces a strong electron-withdrawing sulfonyl group, which may enhance metabolic stability compared to the furan-2-carbonyl group in ’s compound. Sulfonyl groups are less prone to enzymatic hydrolysis than esters or amides .

Physicochemical Properties

• Solubility: The methoxy group and sulfonyl functionality likely improve aqueous solubility compared to the 4-methyl and 3-phenoxybenzoyl derivatives, which are more lipophilic .
• However, it is significantly larger than the furan-carbonyl derivative (343.4), which may limit membrane permeability .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-4-methoxy-1,3-benzothiazole, and what reagents are critical for its preparation?

• Methodological Answer: Synthesis typically involves multi-step reactions, including:

• Coupling reactions to link the piperazine and benzothiazole moieties (e.g., using carbodiimide-based coupling agents).
• Sulfonylation of the piperidine ring using methanesulfonyl chloride in the presence of a base like triethylamine to introduce the sulfonyl group .
• Solvents such as dichloromethane (DCM) or dimethylformamide (DMF) are often used for solubility and reactivity optimization .
• Purification via column chromatography or recrystallization ensures high purity .

Q. Which analytical techniques are most effective for characterizing the structure and purity of this compound?

• Methodological Answer:

• Nuclear Magnetic Resonance (NMR): $^1H$ and $^{13}C$ NMR confirm substituent positions and stereochemistry (e.g., methoxy group at C4, sulfonyl group on piperidine) .
• High-Resolution Mass Spectrometry (HRMS): Validates molecular weight and fragmentation patterns .
• Infrared (IR) Spectroscopy: Identifies functional groups (e.g., sulfonyl S=O stretching at ~1350–1150 cm$^{-1}$) .
• X-ray Crystallography: Resolves 3D conformation, particularly for piperazine-piperidine interactions .

Q. How is preliminary biological activity screening conducted for this compound?

• Methodological Answer: Initial screens often include:

• Enzyme Inhibition Assays: Testing against kinases or proteases using fluorometric/colorimetric substrates .
• Receptor Binding Studies: Radioligand displacement assays (e.g., for GPCRs or neurotransmitter transporters) .
• Cytotoxicity Profiling: Cell viability assays (e.g., MTT) in cancer or normal cell lines to assess selectivity .

Advanced Research Questions

Q. How can computational methods optimize the synthesis and predict reactivity of this compound?

• Methodological Answer:

• Artificial Force Induced Reaction (AFIR): Models reaction pathways to identify energetically favorable intermediates and transition states .
• Density Functional Theory (DFT): Predicts regioselectivity in sulfonylation or carbonyl coupling steps .
• Molecular Dynamics (MD): Simulates solvent effects and steric hindrance during piperazine ring functionalization .

Q. What strategies resolve contradictions in reported bioactivity data for structurally analogous compounds?

• Methodological Answer:

• Standardized Assay Conditions: Replicate studies under uniform parameters (e.g., pH, temperature, cell line passage number) to minimize variability .
• Comparative SAR Analysis: Systematically modify substituents (e.g., methoxy vs. methyl groups) to isolate activity drivers .
• Meta-Analysis of Literature: Use tools like molecular docking to reconcile divergent results (e.g., differing receptor binding affinities due to conformational flexibility) .

Q. How does the methanesulfonyl group influence the compound’s pharmacokinetic properties?

• Methodological Answer:

• Metabolic Stability: Assess via liver microsome assays; sulfonyl groups often reduce oxidative metabolism .
• Permeability: Use Caco-2 cell monolayers or PAMPA to evaluate intestinal absorption .
• Plasma Protein Binding: Equilibrium dialysis or ultrafiltration quantifies free vs. bound fractions .

Q. What are the challenges in crystallizing this compound, and how are they addressed?

• Methodological Answer:

• Polymorphism Control: Screen solvents (e.g., ethanol, acetonitrile) and cooling rates to isolate stable crystalline forms .
• Co-Crystallization: Add co-formers (e.g., carboxylic acids) to improve lattice packing .
• Cryocrystallography: Resolve flexible regions (e.g., piperazine ring) using low-temperature data collection .

Data Contradiction Analysis

Q. Why do some studies report high cytotoxicity while others observe negligible effects for similar benzothiazole derivatives?

• Methodological Answer:

• Cell Line Heterogeneity: Test across multiple lines (e.g., HeLa vs. HEK293) to identify tissue-specific toxicity .
• Apoptosis Pathway Profiling: Use flow cytometry (Annexin V/PI staining) to differentiate necrotic vs. apoptotic mechanisms .
• Reactive Oxygen Species (ROS) Measurement: Conflicting cytotoxicity may stem from ROS generation variability .

Tables of Key Data

Property	Typical Value/Technique	Reference
Molecular Weight	~500–550 g/mol (HRMS)
LogP (Lipophilicity)	2.8–3.5 (HPLC-derived)
Melting Point	187–190°C (DSC)
Solubility in DMSO	>10 mM (UV-Vis quantification)
IC$_{50}$ (Kinase X)	0.5–2.0 µM (Fluorometric assay)